Cas no 1267496-86-5 (2-Cyclohexyl-4-methyl-1,3-oxazole-5-carboxylic acid)

• Product Name: 2-Cyclohexyl-4-methyl-1,3-oxazole-5-carboxylic acid
• CAS No: 1267496-86-5
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• MDL: MFCD19349899
• CID: 5614204
• PubChem ID: 65712637
• Update Time: 2025-05-23

2-Cyclohexyl-4-methyl-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexyl-4-methyl-1,3-oxazole-5-carboxylicacid
• AKOS015052416
• SCHEMBL20378281
• 1267496-86-5
• 2-cyclohexyl-4-methyl-1,3-oxazole-5-carboxylic acid
• EN300-330677
• 5-Oxazolecarboxylic acid, 2-cyclohexyl-4-methyl-
• 2-Cyclohexyl-4-methyl-1,3-oxazole-5-carboxylic acid

• MDL： MFCD19349899
• Inchi： 1S/C11H15NO3/c1-7-9(11(13)14)15-10(12-7)8-5-3-2-4-6-8/h8H,2-6H2,1H3,(H,13,14)
• InChI Key： BWXGIEXGVSGSSQ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C(C)N=C1C1CCCCC1

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.192±0.06 g/cm3(Predicted)
• Boiling Point: 369.8±22.0 °C(Predicted)
• pka: 2.58±0.14(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on 2-Cyclohexyl-4-methyl-1,3-oxazole-5-carboxylic acid

Comprehensive Overview of 2-Cyclohexyl-4-methyl-1,3-oxazole-5-carboxylic acid (CAS No. 1267496-86-5)

2-Cyclohexyl-4-methyl-1,3-oxazole-5-carboxylic acid (CAS No. 1267496-86-5) is a specialized organic compound belonging to the oxazole family, a class of heterocyclic compounds known for their diverse applications in pharmaceuticals, agrochemicals, and material science. This compound features a unique molecular structure combining a cyclohexyl group, a methyl substituent, and a carboxylic acid functionality, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this molecule due to its potential role in drug discovery and its relevance to bioactive compound synthesis.

The growing demand for heterocyclic building blocks in medicinal chemistry has spotlighted compounds like 2-Cyclohexyl-4-methyl-1,3-oxazole-5-carboxylic acid. Its structural motifs are frequently explored in the design of small-molecule inhibitors and enzyme modulators, aligning with trends in targeted therapy and precision medicine. Recent studies highlight the importance of oxazole derivatives in addressing challenges such as antibiotic resistance and chronic inflammation, topics frequently searched in academic and industrial databases.

From a synthetic perspective, CAS No. 1267496-86-5 serves as a versatile precursor for structure-activity relationship (SAR) studies. Its carboxylic acid group allows for further derivatization via amidation, esterification, or coupling reactions, enabling the creation of libraries for high-throughput screening. This adaptability resonates with the pharmaceutical industry's focus on fragment-based drug design, a hot topic in AI-driven drug discovery platforms.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike some traditional intermediates, 2-Cyclohexyl-4-methyl-1,3-oxazole-5-carboxylic acid is designed with green chemistry principles in mind, minimizing hazardous byproducts. This aligns with the increasing search trends around sustainable synthesis and eco-friendly reagents, reflecting broader societal shifts toward environmental responsibility in chemical manufacturing.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, HPLC purity analysis, and mass spectrometry, ensuring compliance with stringent quality standards. These methods are critical for researchers investigating structure-property relationships or optimizing process chemistry workflows—common queries in online scientific forums and patent literature.

In summary, 2-Cyclohexyl-4-methyl-1,3-oxazole-5-carboxylic acid (CAS No. 1267496-86-5) represents a compelling case study at the intersection of organic synthesis, medicinal chemistry, and industrial innovation. Its multifaceted applications and alignment with contemporary scientific priorities ensure its continued relevance in both academic and commercial settings.